Cas no 1041612-49-0 (N,1-Bis(4-methoxybenzyl)-5-nitro-1H-indazol-3-amine)

• Product Name: N,1-Bis(4-methoxybenzyl)-5-nitro-1H-indazol-3-amine
• CAS No: 1041612-49-0
• MF: C₂₃H₂₂N₄O₄
• MW: 418.445185184479
• CID: 1093554
• PubChem ID: 24988009
• Update Time: 2025-05-19

N,1-Bis(4-methoxybenzyl)-5-nitro-1H-indazol-3-amine Chemical and Physical Properties

Names and Identifiers

• N,1-Bis(4-methoxybenzyl)-5-nitro-1H-indazol-3-amine
• N,1-bis[(4-methoxyphenyl)methyl]-5-nitroindazol-3-amine
• SCHEMBL4786607
• N,1-bis[(4-methoxyphenyl)methyl]-5-nitro-1H-indazol-3-amine
• 1041612-49-0

• Inchi： 1S/C23H22N4O4/c1-30-19-8-3-16(4-9-19)14-24-23-21-13-18(27(28)29)7-12-22(21)26(25-23)15-17-5-10-20(31-2)11-6-17/h3-13H,14-15H2,1-2H3,(H,24,25)
• InChI Key： FJFIVWXWKVSCFC-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(=CC=1)CN1C2C=CC(=CC=2C(NCC2C=CC(=CC=2)OC)=N1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 418.16410520g/mol
• Monoisotopic Mass: 418.16410520g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 31
• Rotatable Bond Count: 7
• Complexity: 572
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 94.1Ų

Additional information on N,1-Bis(4-methoxybenzyl)-5-nitro-1H-indazol-3-amine

Research Brief on N,1-Bis(4-methoxybenzyl)-5-nitro-1H-indazol-3-amine (CAS: 1041612-49-0): Recent Advances and Applications

N,1-Bis(4-methoxybenzyl)-5-nitro-1H-indazol-3-amine (CAS: 1041612-49-0) is a synthetic small molecule that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. Recent studies have explored its role as a key intermediate in the synthesis of novel indazole-based compounds, which are known for their diverse pharmacological activities, including anticancer, anti-inflammatory, and antimicrobial properties. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, mechanism of action, and potential applications in drug discovery.

The synthesis of N,1-Bis(4-methoxybenzyl)-5-nitro-1H-indazol-3-amine involves a multi-step process that typically includes the nitration of indazole derivatives followed by selective alkylation with 4-methoxybenzyl groups. Recent advancements in synthetic methodologies have improved the yield and purity of this compound, making it more accessible for further biological evaluation. Researchers have also investigated its reactivity and stability under various conditions, which are critical for its potential use in pharmaceutical formulations.

In terms of biological activity, preliminary studies suggest that N,1-Bis(4-methoxybenzyl)-5-nitro-1H-indazol-3-amine exhibits promising inhibitory effects on specific protein kinases involved in cancer cell proliferation. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that this compound acts as a potent inhibitor of the PI3K/AKT/mTOR signaling pathway, which is frequently dysregulated in various cancers. The study highlighted its potential as a lead compound for the development of targeted cancer therapies, particularly in cases where resistance to conventional treatments is a concern.

Another area of interest is the compound's potential anti-inflammatory properties. A recent in vitro study revealed that N,1-Bis(4-methoxybenzyl)-5-nitro-1H-indazol-3-amine significantly reduces the production of pro-inflammatory cytokines such as TNF-α and IL-6 in activated macrophages. These findings suggest its possible application in the treatment of chronic inflammatory diseases, although further in vivo studies are needed to validate these effects.

Despite its promising pharmacological profile, challenges remain in the development of N,1-Bis(4-methoxybenzyl)-5-nitro-1H-indazol-3-amine as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through systematic structure-activity relationship (SAR) studies and medicinal chemistry optimization. Recent efforts have focused on modifying the compound's scaffold to enhance its drug-like properties while retaining its biological activity.

In conclusion, N,1-Bis(4-methoxybenzyl)-5-nitro-1H-indazol-3-amine represents a valuable chemical entity with significant potential in drug discovery. Its unique structure and diverse biological activities make it a promising candidate for further investigation. Future research should focus on elucidating its precise mechanism of action, optimizing its pharmacokinetic properties, and exploring its therapeutic applications in preclinical models. The continued exploration of this compound and its derivatives may pave the way for the development of novel treatments for cancer, inflammatory diseases, and other medical conditions.